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For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Hydroxybenzotriazole hydrate (HOBt hydrate) is a crucial reagent in organic synthesis,

most notably in peptide chemistry. Its efficacy in minimizing racemization and enhancing

coupling efficiency has made it an indispensable tool in the development of peptide-based

therapeutics and other fine chemicals. This technical guide provides an in-depth overview of

the physical and chemical properties of HOBt hydrate, detailed experimental protocols for its

characterization, and a visualization of its role in peptide bond formation.

Physical and Chemical Properties
1-Hydroxybenzotriazole hydrate is a white to off-white crystalline solid.[1] The commercial

product typically contains water, often as a monohydrate.[2][3] Anhydrous HOBt is known to be

explosive, hence it is commercially available and handled as the hydrate.[2]
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Property Value

IUPAC Name 1-hydroxybenzotriazole;hydrate[4]

Synonyms
HOBt hydrate, 1-Hydroxy-1,2,3-benzotriazole

hydrate[5]

CAS Number 123333-53-9[3][4]

Molecular Formula C₆H₅N₃O · xH₂O

Molecular Weight 135.12 g/mol (anhydrous basis)[6]

InChI
InChI=1S/C6H5N3O.H2O/c10-9-6-4-2-1-3-

5(6)7-8-9;/h1-4,10H;1H2[4][6]

SMILES O.On1nnc2ccccc12[4]

Physicochemical Data
A summary of the key physicochemical properties of 1-Hydroxybenzotriazole hydrate is

presented below.

Property Value

Melting Point 155-159 °C (decomposes)[3]

Boiling Point Decomposes upon heating[3]

Solubility
Slightly soluble in water. Soluble in DMF (0.1

g/mL, clear).[6]

pKa 5.65 (in 95% acetonitrile-water)[7]

Flash Point 157 °C[6]

Spectral Data
Infrared (IR) Spectroscopy
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Peak (cm⁻¹) Assignment

~3400-3000 O-H stretch (hydrate and N-OH)

~1600-1450 C=C aromatic ring stretch

~1400-1200 C-N stretch

~1100-1000 N-O stretch

Note: Specific peak values can be found in the referenced spectra.[8][9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (DMSO-d₆):[11][12]

Chemical Shift (ppm) Multiplicity Assignment

~7.4-8.2 m Aromatic protons

~11.5 br s N-OH proton

~3.3 s Water (hydrate)

¹³C NMR:[4][13]

Chemical Shift (ppm) Assignment

~110-145 Aromatic carbons

Note: Specific chemical shifts can be found in the referenced spectra.

Mass Spectrometry (MS)
The mass spectrum of the anhydrous form shows a molecular ion peak corresponding to its

molecular weight.[14][15]
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m/z Assignment

135 [M]⁺ (anhydrous)

119 [M-O]⁺

91 [M-N₂O]⁺

64 [C₅H₄]⁺

Experimental Protocols
Determination of Melting Point
This protocol outlines the capillary method for determining the melting point of 1-
Hydroxybenzotriazole hydrate.[5][16][17][18]

Materials:

1-Hydroxybenzotriazole hydrate sample

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube setup

Thermometer

Mortar and pestle

Procedure:

Ensure the 1-Hydroxybenzotriazole hydrate sample is dry and finely powdered using a

mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.
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Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point (around 155 °C).

Decrease the heating rate to 1-2 °C per minute to ensure accurate measurement.

Record the temperature at which the first drop of liquid appears (T1).

Record the temperature at which the entire solid has melted (T2).

The melting point range is reported as T1-T2.

Determination of Solubility
This protocol provides a general method for determining the solubility of 1-
Hydroxybenzotriazole hydrate in a given solvent.[19][20][21][22][23]

Materials:

1-Hydroxybenzotriazole hydrate

Solvent of interest (e.g., water, DMF)

Vials or test tubes with closures

Analytical balance

Shaker or magnetic stirrer

Temperature-controlled bath

Filtration or centrifugation equipment

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Add an excess amount of 1-Hydroxybenzotriazole hydrate to a known volume of the

solvent in a vial.
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Seal the vial and place it in a temperature-controlled bath set to the desired temperature

(e.g., 25 °C).

Agitate the mixture using a shaker or magnetic stirrer for a sufficient time to reach equilibrium

(typically 24-48 hours).

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred. Filtration or centrifugation can be used for separation.

Dilute the supernatant with a suitable solvent if necessary.

Quantify the concentration of HOBt hydrate in the diluted solution using a pre-calibrated

analytical method.

Calculate the solubility from the concentration and dilution factor.

Role in Peptide Synthesis
1-Hydroxybenzotriazole hydrate is a cornerstone additive in carbodiimide-mediated peptide

coupling reactions. Its primary functions are to suppress racemization of the activated amino

acid and to increase the coupling efficiency by converting the O-acylisourea intermediate into a

more reactive and stable HOBt-ester.[1][24][25][26][27]

Peptide Coupling Workflow
The following diagram illustrates a typical workflow for a peptide coupling reaction utilizing

HOBt.
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General Workflow for HOBt-Mediated Peptide Coupling
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Caption: Workflow of HOBt-mediated peptide coupling.
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Mechanism of Action
The diagram below details the chemical pathway of HOBt's involvement in suppressing

racemization and facilitating amide bond formation.

Mechanism of HOBt in Peptide Coupling
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Caption: HOBt's mechanism in peptide synthesis.
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Safety and Handling
1-Hydroxybenzotriazole hydrate is a flammable solid and can be explosive when dry.[3] It

should be handled with care, avoiding shock, friction, and heat. Appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn. Store in a tightly

closed container in a cool, dry, and well-ventilated area away from ignition sources.

Conclusion
1-Hydroxybenzotriazole hydrate remains a vital reagent in synthetic chemistry, particularly for

the synthesis of complex peptides. A thorough understanding of its physical and chemical

properties, as outlined in this guide, is essential for its safe and effective use in research and

development. The provided protocols offer a foundation for the characterization and application

of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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